![molecular formula C14H18N4O4S B2962530 1-(2-(5-((3,3-dimethyl-2-oxobutyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione CAS No. 946276-80-8](/img/structure/B2962530.png)
1-(2-(5-((3,3-dimethyl-2-oxobutyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione
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Description
1-(2-(5-((3,3-dimethyl-2-oxobutyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C14H18N4O4S and its molecular weight is 338.38. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research has demonstrated various methods for synthesizing polyfunctional fused heterocyclic compounds, which are crucial in medicinal chemistry for their potential therapeutic applications. For instance, the synthesis of 2-thioxo-1,3-dihydroindeno[3,2-d]pyrimidino[4,5-b]pyridine-4,9-dione through reactions involving indene-1,3-diones highlights the complexity and versatility of heterocyclic chemistry in creating compounds with potential biological activity (Hassaneen et al., 2003).
Novel Synthetic Pathways
Innovative synthetic routes have been developed to create multifunctional heterocyclic compounds. For example, the synthesis of 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones via a multicomponent reaction showcases the advancement in synthetic methodologies that allow for the efficient creation of complex molecules (Rahmani et al., 2018).
Mechanistic Investigations
Research into the synthesis and applications of labeled heterocyclic compounds, such as [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide, aids in mechanistic investigations. These studies provide insights into the reactions and transformations these compounds undergo, which is essential for their application in various scientific fields (Sako et al., 2000).
Antiviral and Biological Activities
Compounds like 1,2,4-Triazol-3-ylmethyl-1H-[1,2,3]-triazolo[4,5-d]pyrimidinediones have been synthesized and tested for their antiviral activity, demonstrating the potential of heterocyclic compounds in therapeutic applications. Such studies pave the way for the development of new drugs and treatments based on complex heterocyclic structures (El-Essawy et al., 2007).
properties
IUPAC Name |
1-[2-[5-(3,3-dimethyl-2-oxobutyl)sulfanyl-1,3,4-oxadiazol-2-yl]ethyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O4S/c1-14(2,3)9(19)8-23-13-17-16-11(22-13)5-7-18-6-4-10(20)15-12(18)21/h4,6H,5,7-8H2,1-3H3,(H,15,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEOUOSSBTWWFKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)CSC1=NN=C(O1)CCN2C=CC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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